Cas no 1549637-94-6 (4-FLUORO-6-HYDRAZINYLPYRIMIDINE)

4-Fluoro-6-hydrazinylpyrimidine is a fluorinated pyrimidine derivative featuring a reactive hydrazinyl group, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both fluorine and hydrazine functionalities enhances its utility in nucleophilic substitution reactions and heterocyclic compound formation. Its structural properties enable applications in the development of agrochemicals, medicinal compounds, and specialized materials. The fluorine atom contributes to improved metabolic stability and binding affinity in bioactive molecules, while the hydrazinyl group facilitates further derivatization. This compound is particularly valuable for researchers seeking to synthesize fluorinated pyrimidine-based scaffolds with tailored reactivity. Proper handling is advised due to its potential sensitivity.
4-FLUORO-6-HYDRAZINYLPYRIMIDINE structure
1549637-94-6 structure
Product Name:4-FLUORO-6-HYDRAZINYLPYRIMIDINE
CAS No:1549637-94-6
MF:C4H5FN4
MW:128.107702970505
MDL:MFCD24204258
CID:5243799
Update Time:2025-09-28

4-FLUORO-6-HYDRAZINYLPYRIMIDINE Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-fluoro-6-hydrazinyl-
    • 4-FLUORO-6-HYDRAZINYLPYRIMIDINE
    • MDL: MFCD24204258
    • Inchi: 1S/C4H5FN4/c5-3-1-4(9-6)8-2-7-3/h1-2H,6H2,(H,7,8,9)
    • InChI Key: DRHASFHLLZQMER-UHFFFAOYSA-N
    • SMILES: C1=NC(NN)=CC(F)=N1

4-FLUORO-6-HYDRAZINYLPYRIMIDINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-281471-1g
4-FLUORO-6-HYDRAZINYLPYRIMIDINE
1549637-94-6
1g
$657.0 2023-09-09
Enamine
EN300-281471-5g
4-FLUORO-6-HYDRAZINYLPYRIMIDINE
1549637-94-6
5g
$1723.0 2023-09-09
Enamine
EN300-281471-10g
4-FLUORO-6-HYDRAZINYLPYRIMIDINE
1549637-94-6
10g
$2166.0 2023-09-09
Enamine
EN300-281471-1.0g
4-FLUORO-6-HYDRAZINYLPYRIMIDINE
1549637-94-6
1.0g
$657.0 2023-03-01
Enamine
EN300-281471-2.5g
4-FLUORO-6-HYDRAZINYLPYRIMIDINE
1549637-94-6
2.5g
$1360.0 2023-09-09
Enamine
EN300-281471-5.0g
4-FLUORO-6-HYDRAZINYLPYRIMIDINE
1549637-94-6
5.0g
$1723.0 2023-03-01
Enamine
EN300-281471-10.0g
4-FLUORO-6-HYDRAZINYLPYRIMIDINE
1549637-94-6
10.0g
$2166.0 2023-03-01

Additional information on 4-FLUORO-6-HYDRAZINYLPYRIMIDINE

Introduction to 4-FLUORO-6-HYDRAZINYLPYRIMIDINE (CAS No: 1549637-94-6)

4-FLUORO-6-HYDRAZINYLPYRIMIDINE, identified by its Chemical Abstracts Service (CAS) number 1549637-94-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrimidine class, a structural motif widely recognized for its biological activity and pharmaceutical relevance. The presence of both a fluorine substituent and a hydrazine group at specific positions on the pyrimidine ring imparts unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active agents.

The fluorine atom at the 4-position of the pyrimidine ring is a key feature that enhances the compound's reactivity and pharmacological profile. Fluorine's electronegativity and ability to participate in various non-covalent interactions with biological targets make it a popular choice in drug design. In contrast, the hydrazine moiety at the 6-position introduces nucleophilic characteristics, enabling further functionalization through reactions such as condensation, cyclization, and coupling processes. These attributes collectively contribute to the compound's versatility in medicinal chemistry.

In recent years, 4-FLUORO-6-HYDRAZINYLPYRIMIDINE has garnered attention due to its potential applications in the development of novel therapeutic agents. One of the most promising areas of research involves its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By targeting kinases with highly specific inhibitors, researchers aim to develop treatments that can modulate these pathways effectively.

Recent studies have highlighted the compound's utility in generating fluoropyrimidine derivatives with enhanced bioavailability and improved target specificity. For instance, modifications of the hydrazine group have been explored to develop more stable analogs that exhibit better pharmacokinetic profiles. These derivatives have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many cancerous tissues. The ability to fine-tune the structure of 4-FLUORO-6-HYDRAZINYLPYRIMIDINE allows chemists to tailor its properties for specific biological targets, making it a valuable tool in drug discovery efforts.

The role of fluorinated pyrimidines in medicinal chemistry has been extensively documented, with numerous patents and scientific publications detailing their synthesis and applications. The fluorine atom's ability to influence metabolic stability, binding affinity, and pharmacokinetic properties has made it an indispensable element in modern drug design. Researchers have leveraged this property to develop drugs that exhibit longer half-lives, reduced toxicity, and improved efficacy compared to their non-fluorinated counterparts.

Moreover, 4-FLUORO-6-HYDRAZINYLPYRIMIDINE has found applications beyond oncology. Its structural framework has been utilized in the development of antimicrobial agents, where fluoropyrimidines have demonstrated activity against resistant bacterial strains. The hydrazine group provides a handle for further derivatization into compounds that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This versatility underscores the compound's importance as a building block in synthetic chemistry.

The synthesis of 4-FLUORO-6-HYDRAZINYLPYRIMIDINE typically involves multi-step organic reactions starting from commercially available precursors such as 4-fluoropyrimidine and hydrazine hydrate or hydrazine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Techniques such as catalytic hydrogenation, nucleophilic substitution reactions, and protective group strategies are commonly employed to achieve high yields and purity levels.

In conclusion, 4-FLUORO-6-HYDRAZINYLPYRIMIDINE (CAS No: 1549637-94-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features—particularly the combination of a fluorine substituent and a hydrazine group—make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, its role in advancing therapeutic strategies is expected to grow further.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd